Cas no 883541-55-7 (2-[(4-FLUOROPHENOXY)METHYL]PIPERIDINE)

• Product Name: 2-[(4-FLUOROPHENOXY)METHYL]PIPERIDINE
• CAS No: 883541-55-7
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• MDL: MFCD06247685
• CID: 5235407
• PubChem ID: 24704654
• Update Time: 2026-03-08

2-[(4-FLUOROPHENOXY)METHYL]PIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 2-[(4-FLUOROPHENOXY)METHYL]PIPERIDINE

• MDL： MFCD06247685
• Inchi： 1S/C12H16FNO/c13-10-4-6-12(7-5-10)15-9-11-3-1-2-8-14-11/h4-7,11,14H,1-3,8-9H2
• InChI Key： HFUVMKWNXZYIJJ-UHFFFAOYSA-N
• SMILES： C1CC(COC2C=CC(F)=CC=2)NCC1

Additional information on 2-[(4-FLUOROPHENOXY)METHYL]PIPERIDINE

Professional Introduction to 2-[(4-FLUOROPHENOXY)METHYL]PIPERIDINE (CAS No. 883541-55-7)

2-[(4-FLUOROPHENOXY)METHYL]PIPERIDINE is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 883541-55-7, has garnered attention due to its potential applications in drug development and molecular research. The presence of a 4-fluorophenoxymethyl group and a piperidine ring contributes to its distinctive chemical behavior, making it a valuable candidate for various synthetic and pharmacological explorations.

The compound's structure is highly intriguing, featuring a combination of aromatic and heterocyclic moieties that enhance its reactivity and binding affinity. The 4-fluorophenoxymethyl moiety, in particular, introduces a fluorine atom, which is known for its ability to modulate metabolic stability and binding interactions. This feature is particularly relevant in the design of bioactive molecules where fluorine substitution can significantly influence pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds due to their versatility in medicinal chemistry. Piperidine derivatives are widely recognized for their role as key pharmacophores in numerous therapeutic agents. The incorporation of the 4-fluorophenoxy group into the piperidine scaffold enhances the compound's potential as a lead molecule for drug discovery. This modification not only improves solubility and bioavailability but also enhances interactions with biological targets.

Current research in this domain highlights the compound's potential in addressing various therapeutic challenges. For instance, studies have demonstrated that derivatives of 2-[(4-fluorophenoxy)methyl]piperidine exhibit promising activity against certain enzymatic targets. These findings are particularly significant in the context of developing treatments for neurological disorders, where precise modulation of neurotransmitter systems is crucial. The fluorine atom's electronic properties play a pivotal role in fine-tuning the compound's binding affinity and selectivity.

The synthesis of 2-[(4-fluorophenoxy)methyl]piperidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring the compound's suitability for further pharmacological evaluation.

Evaluation of the compound's pharmacological properties has revealed several interesting characteristics. In vitro studies indicate that 2-[(4-fluorophenoxy)methyl]piperidine demonstrates moderate affinity for certain receptors and enzymes, suggesting its potential as a scaffold for developing novel therapeutic agents. Additionally, preliminary toxicity assessments have shown that the compound exhibits acceptable safety margins, making it a promising candidate for further development.

The integration of computational chemistry tools has further advanced the understanding of this compound's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the design of more effective derivatives. These computational approaches are essential in modern drug discovery pipelines, enabling researchers to predict and optimize molecular properties before experimental validation.

The future prospects of 2-[(4-fluorophenoxy)methyl]piperidine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By leveraging cutting-edge synthetic techniques and computational methods, scientists can explore new derivatives with enhanced efficacy and reduced side effects.

In conclusion, 2-[(4-fluorophenoxy)methyl]piperidine (CAS No. 883541-55-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in drug development efforts. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a crucial role in addressing unmet medical needs.